Xestospongin C Xestospongin C Xestospongin C is a selective, reversible and membrane-permeable inhibitor of IP3 receptor.
Brand Name: Vulcanchem
CAS No.: 88903-69-9
VCID: VC0547342
InChI: InChI=1S/C28H50N2O2/c1-3-7-15-25-17-21-30-20-10-14-24(28(30)31-25)12-6-2-4-8-16-26-18-22-29-19-9-13-23(11-5-1)27(29)32-26/h23-28H,1-22H2/t23-,24+,25-,26-,27+,28+/m0/s1
SMILES: C1CCCC2CCN3CCCC(C3O2)CCCCCCC4CCN5CCCC(C5O4)CC1
Molecular Formula: C28H50N2O2
Molecular Weight: 446.7 g/mol

Xestospongin C

CAS No.: 88903-69-9

Inhibitors

VCID: VC0547342

Molecular Formula: C28H50N2O2

Molecular Weight: 446.7 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Xestospongin C - 88903-69-9

CAS No. 88903-69-9
Product Name Xestospongin C
Molecular Formula C28H50N2O2
Molecular Weight 446.7 g/mol
IUPAC Name (1R,8S,10R,15S,22S,29R)-9,30-dioxa-11,25-diazapentacyclo[20.6.2.28,11.010,15.025,29]dotriacontane
Standard InChI InChI=1S/C28H50N2O2/c1-3-7-15-25-17-21-30-20-10-14-24(28(30)31-25)12-6-2-4-8-16-26-18-22-29-19-9-13-23(11-5-1)27(29)32-26/h23-28H,1-22H2/t23-,24+,25-,26-,27+,28+/m0/s1
Standard InChIKey PQYOPBRFUUEHRC-MUJQFDPKSA-N
Isomeric SMILES C1CCC[C@H]2CCN3CCC[C@@H]([C@H]3O2)CCCCCC[C@H]4CCN5CCC[C@H]([C@H]5O4)CC1
SMILES C1CCCC2CCN3CCCC(C3O2)CCCCCCC4CCN5CCCC(C5O4)CC1
Canonical SMILES C1CCCC2CCN3CCCC(C3O2)CCCCCCC4CCN5CCCC(C5O4)CC1
Appearance Solid powder
Description Xestospongin C is a selective, reversible and membrane-permeable inhibitor of IP3 receptor.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Xestospongin C; Xestospongin-C;
Reference 1: Wei H, Inan S. Dual effects of neuroprotection and neurotoxicity by general anesthetics: role of intracellular calcium homeostasis. Prog Neuropsychopharmacol Biol Psychiatry. 2013 Dec 2;47:156-61. doi: 10.1016/j.pnpbp.2013.05.009. Epub 2013 May 28. Review. PubMed PMID: 23721657; PubMed Central PMCID: PMC3791176.
2: Peng L, Li B, Du T, Wang F, Hertz L. Does conventional anti-bipolar and antidepressant drug therapy reduce NMDA-mediated neuronal excitation by downregulating astrocytic GluK2 function? Pharmacol Biochem Behav. 2012 Feb;100(4):712-25. doi: 10.1016/j.pbb.2011.03.021. Epub 2011 Apr 2. Review. PubMed PMID: 21463649.
3: Parry H, McDougall A, Whitaker M. Endoplasmic reticulum generates calcium signalling microdomains around the nucleus and spindle in syncytial Drosophila embryos. Biochem Soc Trans. 2006 Jun;34(Pt 3):385-8. Review. PubMed PMID: 16709168.
PubChem Compound 5311502
Last Modified Nov 11 2021
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